Cas no 533868-12-1 (9-(3,5-dimethylphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione)
9-(3,5-dimethylphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione Chemical and Physical Properties
Names and Identifiers
-
- 9-(3,5-dimethylphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
- 6-(3,5-dimethylphenyl)benzo[d][2]benzazepine-5,7-dione
- 6-(3,5-dimethylphenyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione
- 9-(3,5-dimethylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
- AKOS016391892
- Oprea1_681858
- F0555-0111
- 533868-12-1
-
- Inchi: 1S/C22H17NO2/c1-14-11-15(2)13-16(12-14)23-21(24)19-9-5-3-7-17(19)18-8-4-6-10-20(18)22(23)25/h3-13H,1-2H3
- InChI Key: JIWBMVHBKOCABG-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C2C=CC=CC=2C(N1C1C=C(C)C=C(C)C=1)=O
Computed Properties
- Exact Mass: 327.125928785g/mol
- Monoisotopic Mass: 327.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 37.4Ų
9-(3,5-dimethylphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0555-0111-2μmol |
9-(3,5-dimethylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-12-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0555-0111-5μmol |
9-(3,5-dimethylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-12-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0555-0111-10μmol |
9-(3,5-dimethylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-12-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0555-0111-20μmol |
9-(3,5-dimethylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-12-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0555-0111-1mg |
9-(3,5-dimethylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-12-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0555-0111-2mg |
9-(3,5-dimethylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-12-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0555-0111-3mg |
9-(3,5-dimethylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-12-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0555-0111-4mg |
9-(3,5-dimethylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-12-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0555-0111-5mg |
9-(3,5-dimethylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-12-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0555-0111-10mg |
9-(3,5-dimethylphenyl)-9-azatricyclo[9.4.0.0^{2,7}]pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione |
533868-12-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
9-(3,5-dimethylphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 9-(3,5-dimethylphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione
Compound CAS No 533868-12-1: 9-(3,5-Dimethylphenyl)-9-Azatricyclo[9.4.0.0^{2,7}]Pentadeca-1(11),2(7),3,5,12,14-Hexaene-8,10-Dione
The compound with CAS No 533868-12-1, known as 9-(3,5-Dimethylphenyl)-9-Azatricyclo[9.4.0.0^{2,7}]Pentadeca-1(11),2(7),3,5,12,14-Hexaene-8,10-Dione, is a highly complex organic molecule with a unique tricyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its intricate architecture and potential biological activities. The tricyclo[9.4.0.0^{2,7}] framework is particularly notable for its rigid and strained structure, which often imparts interesting chemical and physical properties to the molecule.
Recent studies have highlighted the importance of such tricyclic compounds in drug discovery and development. The dimethylphenyl group attached to the nitrogen atom in this compound suggests potential for modulation of its electronic properties and bioavailability. Researchers have explored the synthesis of similar compounds using advanced methodologies such as cyclization reactions and transition metal-catalyzed processes. These studies have not only improved our understanding of the compound's structural stability but also opened new avenues for its application in medicinal chemistry.
The hexaene-dione moiety in the molecule is another key feature that contributes to its reactivity and functionality. This system is known to exhibit significant conjugation effects, which can influence both the electronic properties and the molecule's interaction with biological systems. Recent computational studies have utilized density functional theory (DFT) to analyze the electronic distribution within this moiety, providing insights into its potential role in photochemical reactions and enzyme inhibition.
One of the most exciting developments involving this compound is its potential application in anticancer therapy. Preclinical studies have demonstrated that analogs of this compound exhibit selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to the compound's ability to inhibit specific oncogenic pathways and induce apoptosis in cancer cells without significantly affecting healthy tissues.
Furthermore, the tricyclo[9.4.0.0^{2,7}] framework has been implicated in modulating the activity of protein kinases, which are critical targets in cancer treatment. Collaborative research efforts between academic institutions and pharmaceutical companies have led to the development of novel synthetic routes for this compound, enhancing its scalability for preclinical testing.
In addition to its therapeutic potential, this compound has also been studied for its role in chemical biology and material science. Its unique structure makes it a promising candidate for use in designing new materials with tailored electronic properties or as a building block for advanced organic materials.
Despite its complexity and promising applications, challenges remain in fully harnessing the potential of this compound. Issues such as poor solubility and stability under physiological conditions need to be addressed through further research and optimization strategies.
In conclusion, CAS No 533868-12-1 represents a fascinating example of how complex organic molecules can serve as valuable tools in advancing our understanding of chemical biology and drug discovery.
533868-12-1 (9-(3,5-dimethylphenyl)-9-azatricyclo9.4.0.0^{2,7}pentadeca-1(11),2(7),3,5,12,14-hexaene-8,10-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)